Cas no 85896-62-4 (1-O-(naphthalen-2-ylcarbonyl)-beta-D-glucopyranuronic acid)

• Product Name: 1-O-(naphthalen-2-ylcarbonyl)-beta-D-glucopyranuronic acid
• CAS No: 85896-62-4
• MF: C₁₇H₁₆O₈
• MW: 348.304145812988
• CID: 1842280
• PubChem ID: 187458
• Update Time: 2025-04-21

1-O-(naphthalen-2-ylcarbonyl)-beta-D-glucopyranuronic acid Chemical and Physical Properties

Names and Identifiers

• 1-O-(naphthalen-2-ylcarbonyl)-beta-D-glucopyranuronic acid
• beta-D-Glucopyranuronic acid, 1-(2-naphthalenecarboxylate)
• 1-O-(Naphthalene-2-carbonyl)hexopyranuronic acid
• DTXSID901006476
• 85896-62-4

• Inchi： 1S/C17H16O8/c18-11-12(19)14(15(21)22)24-17(13(11)20)25-16(23)10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11-14,17-20H,(H,21,22)/t11-,12-,13+,14-,17-/m0/s1
• InChI Key： DVJFNJXUWXZVOR-LHLGERLTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 348.08451746g/mol
• Monoisotopic Mass: 348.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų